3-amino-N-(4-chloro-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(4-chloro-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C20H19ClFN3OS/c1-2-10-3-5-15-11(7-10)8-13-17(23)18(27-20(13)25-15)19(26)24-16-6-4-12(21)9-14(16)22/h4,6,8-10H,2-3,5,7,23H2,1H3,(H,24,26)
• InChI Key: QGMQWHNUJYMCEX-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=C(C=C(C=C4)Cl)F)N
• Molecular Formula: C20H19ClFN3OS
• Molecular Weight: 403.9 g/mol

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

The synthesis of similar compounds often involves reactions between substituted thioureas and α-halo ketones in the presence of a solvent. For example, the compound N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine was synthesized by refluxing a mixture of 3-chloro-2-methylphenylthiourea and 4-fluorophenacylbromide in ethanol solvent in the absence of a catalyst.

Molecular Structure Analysis

Quinolines, containing a nitrogen group, exhibit important biological activities. The activity of quinoline derivatives often depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Physical And Chemical Properties Analysis

The presence of chlorine in low molecular weight compounds affects its biological activity by altering the electrophilicity of carbon in the C-Cl bond.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been reported to exhibit significant antiviral properties. . Given the structural similarity, our compound could potentially be explored for its efficacy against a range of RNA and DNA viruses.

Anti-inflammatory Activity

Compounds with an indole moiety have demonstrated anti-inflammatory and analgesic activities. . Research into the anti-inflammatory potential of our compound could lead to new therapeutic agents for treating inflammation-related conditions.

Anticancer Activity

Quinoline derivatives are known for their anticancer activities. . The compound could be investigated for its ability to inhibit cancer cell growth or induce apoptosis in malignant cells.

Antimicrobial Activity

. The compound could be studied for its potential use as a broad-spectrum antimicrobial agent.

Antidiabetic Activity

. The compound could be analyzed for its ability to modulate blood glucose levels or improve insulin sensitivity.

Antimalarial Activity

Quinoline derivatives have a long history of use in antimalarial drugs. .

Anticholinesterase Activity

. The compound could be assessed for its ability to inhibit cholinesterase enzymes, thereby improving neurological function.

Antioxidant Activity

. The compound could be evaluated for its capacity to scavenge free radicals and protect cells from oxidative damage.

Mechanism of Action

The mechanism of action of quinoline derivatives often involves interactions with the hinge region of protein kinases.

Future Directions

The swift development of new molecules containing the quinoline nucleus has generated many research reports in a brief span of time. There is a need to discover novel agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects. The use of quinoline scaffolds has remarkably improved the efficacy of drugs used for the treatment of various conditions.